Identifying the intermolecular hydrogen-bonding supramolecular synthons in an indomethacin–nicotinamide cocrystal by solid-state NMR†
Chemical Communications Pub Date: 2012-09-21 DOI: 10.1039/C2CC36094B
Abstract
Two-dimensional 1H double-quantum and 14N–1H & 1H–13C heteronuclear ![[double bond, length as m-dash]](https://www.rsc.org/images/entities/char_e001.gif)
C hydrogen-bonding interactions in the solid-state structure of an indomethacin–nicotinamide cocrystal, thus additionally proving cocrystal formation.
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